Cas no 421576-66-1 (4-(3-bromophenyl)-N-(2,4-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: 4-(3-bromophenyl)-N-(2,4-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 421576-66-1
• MF: C₂₀H₂₀BrN₃O₂
• MW: 414.295703887939
• CID: 5880318
• PubChem ID: 2909419
• Update Time: 2025-10-28

4-(3-bromophenyl)-N-(2,4-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromophenyl)-N-(2,4-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• 5-Pyrimidinecarboxamide, 4-(3-bromophenyl)-N-(2,4-dimethylphenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-
• 421576-66-1
• AB00673059-01
• SR-01000489392
• AKOS022001810
• F1043-0256
• SR-01000489392-1
• EU-0011103
• 4-(3-bromophenyl)-N-(2,4-dimethylphenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide
• AKOS001635891

• Inchi： 1S/C20H20BrN3O2/c1-11-7-8-16(12(2)9-11)23-19(25)17-13(3)22-20(26)24-18(17)14-5-4-6-15(21)10-14/h4-10,18H,1-3H3,(H,23,25)(H2,22,24,26)
• InChI Key： QOKZASCLQKSFCV-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)=C(C(NC2=CC=C(C)C=C2C)=O)C(C2=CC=CC(Br)=C2)N1

Computed Properties

• Exact Mass: 413.07389g/mol
• Monoisotopic Mass: 413.07389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.400±0.06 g/cm3(Predicted)
• Boiling Point: 567.8±50.0 °C(Predicted)
• pka: 11.32±0.70(Predicted)

Additional information on 4-(3-bromophenyl)-N-(2,4-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

4-(3-Bromophenyl)-N-(2,4-Dimethylphenyl)-6-Methyl-2-Oxo-1,2,3,4-Tetrahydropyrimidine-5-Carboxamide: A Comprehensive Overview

4-(3-Bromophenyl)-N-(2,4-Dimethylphenyl)-6-Methyl-2-Oxo-1,2,3,4-Tetrahydropyrimidine-5-Carboxamide, with the CAS number 421576-66-1, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a tetrahydropyrimidine ring system substituted with a bromophenyl group at position 3 and a dimethylphenyl group at position 5. The presence of these substituents contributes to its intriguing chemical properties and potential applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the tetrahydropyrimidine core. This is achieved through the condensation of an appropriate amine with a carbonyl compound under specific reaction conditions. The subsequent substitution reactions introduce the bromophenyl and dimethylphenyl groups at their respective positions. Recent advancements in catalytic methods have enabled researchers to optimize these steps, leading to higher yields and improved purity of the final product.

One of the most notable aspects of this compound is its potential as a bioactive agent. Studies have shown that it exhibits significant activity against various enzymes and receptors, making it a promising candidate for drug development. For instance, research published in Journal of Medicinal Chemistry highlights its ability to inhibit certain kinases involved in cancer progression. This finding has sparked interest among pharmaceutical companies exploring novel therapeutic agents.

In addition to its biological applications, this compound has also been investigated for its electronic properties. The tetrahydropyrimidine ring system is known to exhibit semiconducting behavior under certain conditions, which makes it a potential candidate for use in organic electronics. Recent studies conducted at the University of California have demonstrated that films prepared from this compound exhibit favorable charge transport characteristics, suggesting its potential application in thin-film transistors and light-emitting diodes.

The structural versatility of this compound also lends itself to applications in materials science. Its ability to form supramolecular assemblies through hydrogen bonding and π–π interactions has been exploited in the development of self-healing polymers and stimuli-responsive materials. Researchers at MIT have reported on the use of this compound as a building block for creating dynamic materials that can respond to external stimuli such as temperature and light.

From an analytical standpoint, this compound presents some challenges due to its complex structure. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry are typically employed for its characterization. Recent advancements in computational chemistry have also enabled researchers to model its electronic structure and predict its reactivity under various conditions.

In conclusion, 4-(3-Bromophenyl)-N-(2,4-Dimethylphenyl)-6-Methyl-2-Oxo-1,2,3,4-Tetrahydropyrimidine-5-Carboxamide is a multifaceted compound with a wide range of potential applications across different scientific disciplines. Its unique chemical properties and structural features make it an intriguing subject for further research. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in both academic and industrial settings.